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Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965 Get Quote

An In-depth Technical Guide to the Safety and Handling of 14-Bromo-1-tetradecanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 14-Bromo-1-
tetradecanol (CAS No. 72995-94-9), a long-chain halogenated alcohol utilized in various

organic synthesis applications. Adherence to the following precautions is crucial to ensure the

safe handling of this chemical in a laboratory setting.

Chemical and Physical Properties
14-Bromo-1-tetradecanol is a solid at room temperature.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 14-Bromo-1-tetradecanol
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Property Value Source(s)

Molecular Formula C₁₄H₂₉BrO [2]

Molecular Weight 293.28 g/mol [2]

CAS Number 72995-94-9 [2]

Appearance Solid [1]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[1]

Purity ≥95% [3]

Safety and Hazard Information
14-Bromo-1-tetradecanol is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications and hazard statements.

Table 2: GHS Hazard Classification
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Source(s)

Skin

Corrosion/Irrit

ation

2

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation

[4]

Serious Eye

Damage/Eye

Irritation

2A

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

[4]

Specific

Target Organ

Toxicity

(Single

Exposure);

Respiratory

Tract Irritation

3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause

respiratory

irritation

[4]

Acute

Toxicity, Oral
4

GHS07

(Exclamation

Mark)

Warning

H302:

Harmful if

swallowed

[1]

Precautionary Statements
The following precautionary statements are recommended when handling 14-Bromo-1-
tetradecanol:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

P319: Get medical help if you feel unwell.[4]

P332+P317: If skin irritation occurs: Get medical help.[4]

P337+P317: If eye irritation persists: Get medical help.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[4]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P405: Store locked up.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols and Handling Procedures
14-Bromo-1-tetradecanol is a versatile bifunctional molecule, possessing both a primary

alcohol and a primary alkyl bromide. This structure allows it to be used as a starting material in

a variety of organic synthesis reactions, including nucleophilic substitutions and esterifications.

[5]

General Handling Precautions
Due to its hazardous nature, 14-Bromo-1-tetradecanol should be handled with appropriate

safety measures in place.

Engineering Controls: All manipulations should be performed in a well-ventilated chemical

fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.
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Skin and Body Protection: A lab coat and closed-toe shoes are required.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling.

Example Experimental Protocol: Williamson Ether
Synthesis
While a specific protocol for the synthesis of a long-chain ether using 14-Bromo-1-
tetradecanol is not readily available in the searched literature, a general procedure for a

Williamson ether synthesis can be adapted. This reaction would involve the deprotonation of a

long-chain alcohol to form an alkoxide, which then acts as a nucleophile to displace the

bromide from 14-Bromo-1-tetradecanol.

Reaction:

R-OH + NaH → R-O⁻Na⁺ + H₂ R-O⁻Na⁺ + Br-(CH₂)₁₄-OH → R-O-(CH₂)₁₄-OH + NaBr

Methodology:

Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, reflux condenser, and a nitrogen inlet, add a solution of a long-chain alcohol

(e.g., 1-tetradecanol) in an anhydrous solvent (e.g., tetrahydrofuran).

Cool the solution in an ice bath and slowly add sodium hydride (NaH) portion-wise.

Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases,

indicating the formation of the sodium alkoxide.

Nucleophilic Substitution: To the freshly prepared alkoxide solution, add a solution of 14-
Bromo-1-tetradecanol in the same anhydrous solvent dropwise at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and cautiously

quench any unreacted NaH by the slow addition of ethanol, followed by water.
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Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate key conceptual workflows relevant to the handling and use of

14-Bromo-1-tetradecanol.
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Figure 1: General Hazard Mitigation Workflow
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Figure 1: General Hazard Mitigation Workflow
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Figure 2: Williamson Ether Synthesis Workflow
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Figure 2: Williamson Ether Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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